Cas no 201298-34-2 (2-Butenoic acid,2-(acetylamino)-3-hydroxy-, ethyl ester)

• Product Name: 2-Butenoic acid,2-(acetylamino)-3-hydroxy-, ethyl ester
• CAS No: 201298-34-2
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 240875
• Update Time: 2024-11-26

2-Butenoic acid,2-(acetylamino)-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-(acetylamino)-3-hydroxy-, ethyl ester
• 2-Butenoic acid, 2-(acetylamino)-3-hydroxy-, ethyl ester

• Inchi： 1S/C8H13NO4/c1-4-13-8(12)7(5(2)10)9-6(3)11/h10H,4H2,1-3H3,(H,9,11)
• InChI Key： YHWKBPAQMGKZGN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)=C(O)C

Computed Properties

• Exact Mass: 187.084
• Monoisotopic Mass: 187.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2